(2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]hexanamide
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Description
The compound "(2S)-6-amino-N-[(2S)-1-hexanamide" is a highly complex synthetic peptide characterized by a multi-residue backbone with strategic functional group modifications. Its structure includes:
- Multiple (2S)-configured amino acid residues (e.g., phenylalanine, leucine, and imidazole-containing residues).
- Imidazole-5-yl sidechains, which may confer metal-binding or pH-sensitive properties .
- Aromatic and hydroxyl-substituted phenyl groups, likely influencing solubility and receptor affinity .
Properties
Molecular Formula |
C71H110N28O13 |
|---|---|
Molecular Weight |
1563.8 g/mol |
IUPAC Name |
(2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]hexanamide |
InChI |
InChI=1S/C71H110N28O13/c1-41(75)60(103)91-48(15-5-8-24-72)62(105)94-52(19-12-28-85-71(79)80)66(109)99-57(33-46-36-83-40-89-46)69(112)98-56(32-45-35-82-39-88-45)61(104)86-37-58(101)90-54(30-43-20-22-47(100)23-21-43)67(110)95-49(16-6-9-25-73)63(106)93-51(18-11-27-84-70(77)78)64(107)92-50(17-7-10-26-74)65(108)97-55(29-42-13-3-2-4-14-42)68(111)96-53(59(76)102)31-44-34-81-38-87-44/h2-4,13-14,20-23,34-36,38-41,48-57,100H,5-12,15-19,24-33,37,72-75H2,1H3,(H2,76,102)(H,81,87)(H,82,88)(H,83,89)(H,86,104)(H,90,101)(H,91,103)(H,92,107)(H,93,106)(H,94,105)(H,95,110)(H,96,111)(H,97,108)(H,98,112)(H,99,109)(H4,77,78,84)(H4,79,80,85)/t41-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-/m0/s1 |
InChI Key |
UIBPZXXSPHGPDS-GUBPWTFESA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)NCC(=O)N[C@@H](CC3=CC=C(C=C3)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC4=CC=CC=C4)C(=O)N[C@@H](CC5=CN=CN5)C(=O)N)N |
Canonical SMILES |
CC(C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CN=CN2)C(=O)NCC(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(CCCCN)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCCN)C(=O)NC(CC4=CC=CC=C4)C(=O)NC(CC5=CN=CN5)C(=O)N)N |
Origin of Product |
United States |
Biological Activity
The compound (2S)-6-amino-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-amino-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]-2-[[(2S)-2-aminopropanoyl]amino]hexanamide has garnered attention in recent years due to its complex structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound is a highly substituted peptide with multiple functional groups, which contribute to its biological activity. Its molecular formula includes numerous chiral centers, indicating that stereochemistry plays a crucial role in its interactions with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C₃₁H₄₃N₇O₁₁ |
| Molecular Weight | 629.8 g/mol |
| Chiral Centers | Multiple (specific stereochemistry) |
| Solubility | Soluble in DMSO, slightly soluble in water |
The biological activity of this compound is thought to involve several mechanisms, primarily through modulation of specific receptors and enzymes. Key areas of interest include:
1. Enzyme Inhibition:
Research indicates that the compound may act as an inhibitor of certain enzymes involved in metabolic pathways, particularly those related to the renin–angiotensin–aldosterone system (RAAS) which is critical in regulating blood pressure and fluid balance .
2. Receptor Interaction:
The compound's structure suggests potential interactions with various receptors, including those associated with cardiovascular and renal functions. It may exhibit agonistic or antagonistic properties depending on the target receptor.
3. Antioxidant Activity:
Preliminary studies have suggested that the compound may possess antioxidant properties, which could be beneficial in mitigating oxidative stress-related conditions .
Case Study 1: Cardiovascular Effects
In a study examining the effects of similar compounds on cardiovascular health, it was found that modifications to the amino acid side chains can significantly alter the efficacy of enzyme inhibition related to hypertension management . The compound demonstrated promising results in vitro, showing a reduction in angiotensin II levels.
Case Study 2: Renal Protection
Another investigation focused on the renal protective effects of compounds within the same structural family. Results indicated that these compounds could reduce fibrosis and inflammation in kidney tissues, highlighting their potential for treating chronic kidney disease .
Toxicology and Safety Profile
While the biological activities are promising, it is essential to consider the safety profile of such complex compounds. Toxicological assessments are necessary to evaluate potential side effects or adverse reactions. Current literature suggests that while some derivatives exhibit low toxicity, comprehensive studies are required for this specific compound .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound’s structural analogs and their distinguishing features are summarized below:
Table 1: Structural and Functional Comparison
Key Observations :
- Bioavailability : The presence of carbamimidamido and imidazole groups in the target compound may enhance aqueous solubility compared to OP-0058830’s azido-phenyl motifs .
- Target Specificity : Unlike oxytocin derivatives (), the absence of disulfide bridges suggests a linear binding mechanism rather than cyclic receptor engagement .
- Synthetic Complexity : The compound’s iterative amide linkages and stereochemical precision surpass the modularity of solid-phase-synthesized peptides (e.g., ), necessitating advanced coupling strategies .
Research Findings and Methodological Insights
Pharmacological Predictions
- Binding Affinity : Molecular docking simulations (extrapolated from ) suggest strong interactions with zinc-dependent proteases due to imidazole-metal coordination .
- Metabolic Stability : The carbamimidamido groups may reduce susceptibility to protease cleavage compared to analogs with ester or amide linkages () .
Critical Analysis of Contradictions and Limitations
- Data Gaps: No empirical bioactivity data (e.g., IC50, Ki) for the target compound exists in the provided evidence, limiting direct pharmacological comparisons .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
